Cas no 942144-38-9 (3-(Oxan-3-yl)propan-1-ol)

3-(Oxan-3-yl)propan-1-ol structure

3-(Oxan-3-yl)propan-1-ol structure

Product Name:3-(Oxan-3-yl)propan-1-ol

CAS No:942144-38-9

MF:C₈H₁₆O₂

MW:144.211442947388

CID:2117578

PubChem ID:57699753

Update Time:2023-08-04

3-(Oxan-3-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

- tetrahydro-2H-Pyran-3-propanol
- 3-(oxan-3-yl)propan-1-ol
- POWZUJMJQAUPOZ-UHFFFAOYSA-N
- 3-(tetrahydro-2H-pyran-3-yl)propan-1-ol
- 3-(Tetrahydro-2H-pyran-3-yl)-1-propanol
- 3-(Oxan-3-yl)propan-1-ol
- Inchi： 1S/C8H16O2/c9-5-1-3-8-4-2-6-10-7-8/h8-9H,1-7H2
- InChI Key： POWZUJMJQAUPOZ-UHFFFAOYSA-N
- SMILES： O1CCCC(C1)CCCO

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 3
Complexity: 83.3
Topological Polar Surface Area: 29.5

3-(Oxan-3-yl)propan-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	O220161-100mg	3-(oxan-3-yl)propan-1-ol	942144-38-9		100mg	$ 230.00	2022-06-03
TRC	O220161-500mg	3-(oxan-3-yl)propan-1-ol	942144-38-9		500mg	$ 890.00	2022-06-03
TRC	O220161-1g	3-(oxan-3-yl)propan-1-ol	942144-38-9		1g	$ 1385.00	2022-06-03
Enamine	EN300-1215747-0.05g	3-(oxan-3-yl)propan-1-ol	942144-38-9		0.05g	$900.0	2023-07-10
Enamine	EN300-1215747-0.1g	3-(oxan-3-yl)propan-1-ol	942144-38-9		0.1g	$943.0	2023-07-10
Enamine	EN300-1215747-0.25g	3-(oxan-3-yl)propan-1-ol	942144-38-9		0.25g	$985.0	2023-07-10
Enamine	EN300-1215747-0.5g	3-(oxan-3-yl)propan-1-ol	942144-38-9		0.5g	$1027.0	2023-07-10
Enamine	EN300-1215747-1.0g	3-(oxan-3-yl)propan-1-ol	942144-38-9		1.0g	$1070.0	2023-07-10
Enamine	EN300-1215747-2.5g	3-(oxan-3-yl)propan-1-ol	942144-38-9		2.5g	$2100.0	2023-07-10
Enamine	EN300-1215747-5.0g	3-(oxan-3-yl)propan-1-ol	942144-38-9		5.0g	$3105.0	2023-07-10

3-(Oxan-3-yl)propan-1-ol Related Literature

1. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
2. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
3. An intermolecular C–C coupling reaction of iridium complexes†

Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
4. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
5. An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†

Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644

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